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Compound of Interest

Compound Name: Adonitoxin

Cat. No.: B105898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Adonitoxin is a cardiac glycoside with potential for high toxicity. Specific data on its

solubility, stability, and lethal dose (LD50) are not readily available in public literature. The

following protocols and data are based on general knowledge of cardiac glycosides, particularly

digoxin, and should be adapted with extreme caution. It is imperative to conduct preliminary in-

house studies to determine the physicochemical properties and toxicity of Adonitoxin before

commencing any animal experiments.

Introduction
Adonitoxin is a cardenolide glycoside isolated from plants of the Adonis genus.[1] Like other

cardiac glycosides, its primary mechanism of action is the inhibition of the Na+/K+-ATPase

pump in myocardial cells.[2] This inhibition leads to an increase in intracellular calcium,

resulting in increased cardiac contractility.[3] Due to its potent cardiac effects, Adonitoxin
holds potential for investigation in various cardiovascular conditions. However, the narrow

therapeutic index of cardiac glycosides necessitates careful formulation and precise dosing in

preclinical animal studies.[4]

This document provides a general framework for the preparation of Adonitoxin formulations

for oral and intravenous administration in rodent models, along with protocols for preliminary

acute toxicity assessment.
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Physicochemical Properties
Limited specific data for Adonitoxin is available. The following table summarizes its known

chemical properties and provides comparative data for Digoxin as a reference.

Property Adonitoxin Digoxin (for reference)

Molecular Formula C₂₉H₄₂O₁₀[1] C₄₁H₆₄O₁₄

Molecular Weight 550.64 g/mol [1] 780.9 g/mol

Appearance Crystalline solid[1]
Clear to white crystals or white

crystalline powder

Solubility

Data not available. Generally,

cardiac glycosides are

sparingly soluble in water and

more soluble in alcohols and

hydroalcoholic solutions.[5][6]

Practically insoluble in water.

Soluble in ethanol and

propylene glycol.

Stability

Data not available. Cardiac

glycosides can be susceptible

to hydrolysis, especially in

acidic conditions.[7]

Stable in aqueous solutions for

extended periods when

properly stored.

Signaling Pathway of Cardiac Glycosides
The primary signaling pathway initiated by cardiac glycosides like Adonitoxin is the inhibition

of the Na+/K+-ATPase pump, leading to increased cardiac contractility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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